Cas no 125131-53-5 (Septamycin,27-methoxy-, (27S)- (9CI))
125131-53-5 structure
Product Name:Septamycin,27-methoxy-, (27S)- (9CI)
CAS No:125131-53-5
MF:C49H84O17
MW:945.181077957153
CID:143601
PubChem ID:3081727
Update Time:2025-04-19
Septamycin,27-methoxy-, (27S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Septamycin,27-methoxy-, (27S)- (9CI)
- 2-[2-hydroxy-6-[[2-[5-[5-(6-hydroxy-4-methoxy-3,5,6-trimethyloxan-2-yl)oxolan-2-yl]oxolan-2-yl]-3,7-dimethoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-4-methoxy-5-(5-methoxy-6-methyloxan
- 125131-53-5
- CP 82009
- Septamycin, 27-methoxy-, (27S)-
- CP 82,009
- 2-[2-Hydroxy-6-[[2-[5-[5-(6-hydroxy-4-methoxy-3,5,6-trimethyloxan-2-yl)oxolan-2-yl]oxolan-2-yl]-3,7-dimethoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-4-methoxy-5-(5-methoxy-6-methyloxan-2-yl)oxy-3,5-dimethyloxan-2-yl]propanoic acid
- CP-82,009
- CP-82009
-
- Inchi: 1S/C49H84O17/c1-24-40(56-13)26(3)47(10,52)65-41(24)35-17-16-33(60-35)34-18-20-37(61-34)46(9)43(58-15)28(5)49(66-46)25(2)36(55-12)22-31(62-49)23-38-45(8,64-39-21-19-32(54-11)30(7)59-39)42(57-14)27(4)48(53,63-38)29(6)44(50)51/h24-43,52-53H,16-23H2,1-15H3,(H,50,51)
- InChI Key: IBYYDBPHSZNNHJ-UHFFFAOYSA-N
- SMILES: O1C(C)(C2CCC(C3CCC(C4C(C)C(C(C)C(C)(O)O4)OC)O3)O2)C(C(C)C21C(C)C(CC(CC1C(C)(C(C(C)C(C(C(=O)O)C)(O)O1)OC)OC1CCC(C(C)O1)OC)O2)OC)OC
Computed Properties
- Exact Mass: 944.57102
- Monoisotopic Mass: 944.571
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 66
- Rotatable Bond Count: 14
- Complexity: 1660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 25
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 198Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 896.4°C at 760 mmHg
- Flash Point: 245.7°C
- Refractive Index: 1.538
- PSA: 197.75
Septamycin,27-methoxy-, (27S)- (9CI) Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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